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Compound of Interest

Compound Name: Ceramide NP

Cat. No.: B10788633

AN-001: Evaluating the Efficacy of Synthetic Ceramide NP for Skin Barrier Restoration and
Hydration

Introduction

The stratum corneum (SC), the outermost layer of the epidermis, serves as the primary barrier
protecting against external stressors and preventing transepidermal water loss (TEWL).[1] This
barrier is critically maintained by a complex lipid matrix composed primarily of ceramides,
cholesterol, and free fatty acids.[1][2] Ceramides constitute approximately 50% of this lipid
matrix by weight.[3] Among the various ceramide classes, Ceramide NP (composed of a non-
hydroxy fatty acid and a phytosphingosine base) is crucial for maintaining the structural
integrity and water-holding capacity of the skin.[4][5] Deficiencies in ceramide levels are linked
to skin disorders such as atopic dermatitis and psoriasis.[1][6][7]

Three-dimensional (3D) reconstructed human skin models, which mimic the physiological and
metabolic functions of native human tissue, have become essential tools for dermatological
research and the efficacy testing of cosmetic and pharmaceutical ingredients, providing a
viable alternative to animal testing.[8][9] These models allow for the quantitative assessment of
ingredients like synthetic Ceramide NP on skin barrier function, hydration, and cellular
responses in a controlled, reproducible in vitro environment.[8][9]

Key Applications and Efficacy Data
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Topical application of synthetic Ceramide NP on 3D skin models has been shown to
significantly improve key biomarkers associated with a healthy skin barrier. Ceramide NP helps
restore the compromised barrier, enhance moisture retention, and modulate the expression of
proteins essential for epidermal differentiation and integrity.[5][10]

Data Summary Tables

Table 1: Effect of Ceramide NP on Skin Barrier Function Markers
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Parameter o -
3D Model Type Treatment Key Result Citation
Assessed
Significant
. decrease in
Transepiderma Reconstructed .
Cream with TEWL over 24
| Water Loss Human . [11]
. . Ceramide NP hours
(TEWL) Epidermis
compared to
baseline.
Significantly
) L ) improved barrier
Barrier Recovery Lipid mixture with
- ] recovery rate [4]
Rate Ceramide NP
compared to
vehicle.
] ] 0.025% +108% increase
Filaggrin (FLG) i . .
) 3D Skin Model Ceramide in FLG [819]
Expression ]
Complex expression.
. i . Significant
Loricrin (LOR) 3D Skin Model Cream with ) )
) ) ) increase in LOR [4]
Expression (SLS-stimulated)  Ceramide NP )
expression.
Claudin-1 0.025% +67% increase in
(CLDN-1) 3D Skin Model Ceramide CLDN-1 [8][9]
Expression Complex expression.
3D Full- 0.025% +45% increase in
Type | Collagen ] ) ]
) Thickness Skin Ceramide Type | Collagen [819]
Expression .
Model Complex expression.
3D Full- 0.025% -45% decrease
MMP-1 _ , _ _
) Thickness Skin Ceramide in MMP-1 [819]
Expression _
Model Complex expression.

| Inflammatory Markers (IL-6, IL-10) | - | Lipid mixture with Ceramide NP | Significant decrease
in IL-6 and IL-10 levels. |[4] |

Table 2: Effect of Ceramide NP on Skin Hydration
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Parameter 3D Model Type

] Treatment Key Result Citation
Assessed | Study Design
+38% increase
Stratum . . .
Human Cream with in skin water
Corneum ) [10]
] Volunteers Ceramide NP content after
Hydration
four weeks.
Significantly
greater hydration
Stratum )
Human Cream with at 24 hours post-
Corneum ) o [11]
] Volunteers Ceramide NP application vs.
Hydration

reference

moisturizers.

| Skin Hydration (Impedance) | EpiDermFT™ | Moisturizers | Significantly higher hydration
levels compared to untreated controls. |[12] |

Experimental Protocols & Methodologies

The following protocols provide a framework for assessing the effects of synthetic Ceramide
NP using commercially available 3D reconstructed human skin models (e.g., EpiDerm™,
EpiDermFT™, EpiKutis®).

Logical Workflow for Efficacy Testing

The diagram below outlines the typical workflow for evaluating a topical formulation containing
Ceramide NP on a 3D skin model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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